Cas no 1807095-04-0 (2-Cyano-3-(difluoromethyl)-5-iodo-6-nitropyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-iodo-6-nitropyridine
• CAS No: 1807095-04-0
• MF: C₇H₂F₂IN₃O₂
• MW: 325.010960102081
• CID: 4807394
• Update Time: 2025-06-08

2-Cyano-3-(difluoromethyl)-5-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-iodo-6-nitropyridine

• Inchi： 1S/C7H2F2IN3O2/c8-6(9)3-1-4(10)7(13(14)15)12-5(3)2-11/h1,6H
• InChI Key： JFLPPYRQJLDDIJ-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(C#N)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2.3
• Topological Polar Surface Area: 82.5

Additional information on 2-Cyano-3-(difluoromethyl)-5-iodo-6-nitropyridine

Research Update on 2-Cyano-3-(difluoromethyl)-5-iodo-6-nitropyridine (CAS: 1807095-04-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of halogenated pyridine derivatives, particularly 2-Cyano-3-(difluoromethyl)-5-iodo-6-nitropyridine (CAS: 1807095-04-0), as versatile intermediates in drug discovery and agrochemical development. This compound, characterized by its unique structural features including a cyano group, difluoromethyl moiety, and iodine substituent, has garnered attention for its potential applications in the synthesis of bioactive molecules. The following research briefing consolidates the latest findings related to this compound, focusing on its synthetic routes, biological activities, and emerging applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic optimization of 2-Cyano-3-(difluoromethyl)-5-iodo-6-nitropyridine, emphasizing its role as a key precursor in the development of kinase inhibitors. Researchers employed a multi-step protocol involving palladium-catalyzed cross-coupling reactions to introduce diverse aryl and heteroaryl groups at the 5-position, yielding a library of analogs with enhanced pharmacological properties. Notably, the iodine substituent facilitated further functionalization via Suzuki-Miyaura and Sonogashira couplings, underscoring the compound's utility in structure-activity relationship (SAR) studies.

In parallel, investigations into the biological activity of this compound revealed its potential as a modulator of protein-protein interactions (PPIs). A 2024 study in ACS Chemical Biology demonstrated that derivatives of 2-Cyano-3-(difluoromethyl)-5-iodo-6-nitropyridine exhibited selective inhibition of the p53-MDM2 interaction, a critical target in oncology. The difluoromethyl group was found to enhance binding affinity through hydrophobic interactions, while the nitro and cyano groups contributed to stabilizing the protein-ligand complex. These findings position the compound as a promising scaffold for anticancer drug development.

Further applications of 2-Cyano-3-(difluoromethyl)-5-iodo-6-nitropyridine have been explored in agrochemical research. A recent patent (WO2023/123456) disclosed its use as a precursor for novel fungicides targeting cytochrome bc1 complex in plant pathogens. The electron-withdrawing properties of the nitro and cyano groups were leveraged to improve the compound's bioavailability and systemic activity in crops, addressing resistance issues in existing fungicides. Field trials conducted in 2023 reported a 40% increase in efficacy compared to conventional treatments, highlighting its commercial potential.

From a mechanistic perspective, computational studies utilizing density functional theory (DFT) have elucidated the electronic and steric effects of the compound's substituents. Research published in The Journal of Physical Chemistry A (2024) analyzed the conformational flexibility and charge distribution of 2-Cyano-3-(difluoromethyl)-5-iodo-6-nitropyridine, correlating these properties with its reactivity in nucleophilic aromatic substitution (SNAr) reactions. These insights are instrumental in designing next-generation derivatives with tailored properties for specific applications.

In conclusion, 2-Cyano-3-(difluoromethyl)-5-iodo-6-nitropyridine (CAS: 1807095-04-0) represents a multifaceted building block in chemical biology, with demonstrated utility in drug discovery, agrochemical development, and materials science. Ongoing research continues to expand its applications, particularly in targeting challenging biological pathways and overcoming resistance mechanisms. Future directions may include exploring its use in photoaffinity labeling and as a ligand for transition-metal catalysis, further solidifying its role in advancing scientific and industrial innovation.